molecular formula C11H10F3NO B8342886 3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one

3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one

Cat. No. B8342886
M. Wt: 229.20 g/mol
InChI Key: SINPSMITONWSFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C11H10F3NO and its molecular weight is 229.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-methyl-7-trifluoromethyl-3,4-dihydro-2H-isoquinolin-1-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H10F3NO

Molecular Weight

229.20 g/mol

IUPAC Name

3-methyl-7-(trifluoromethyl)-3,4-dihydro-2H-isoquinolin-1-one

InChI

InChI=1S/C11H10F3NO/c1-6-4-7-2-3-8(11(12,13)14)5-9(7)10(16)15-6/h2-3,5-6H,4H2,1H3,(H,15,16)

InChI Key

SINPSMITONWSFZ-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(C=C(C=C2)C(F)(F)F)C(=O)N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

[1-Methyl-2-(4-trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester (I-43c: 420 mg, 1.525 mmol) in POCl3 (4.2 mL) was refluxed with P2O5 (433 mg, 3.05 mmol) at 110° C. for 2 hours to afford the crude product. The reaction was monitored by TLC (20% ethylacetate in hexane). Purification by column chromatography on silica gel (40% ethylacetate in hexane) afforded 40 mg of the product (11.46% yield).
Name
[1-Methyl-2-(4-trifluoromethyl-phenyl)-ethyl]-carbamic acid ethyl ester
Quantity
420 mg
Type
reactant
Reaction Step One
Name
Quantity
433 mg
Type
reactant
Reaction Step One
Name
Quantity
4.2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Yield
11.46%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.